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Introduction Lithium azide (LiN₃) is a highly reactive and toxic compound frequently used in

specialized chemical applications, including material synthesis and as a reagent in chemical

research.[1] It is typically supplied as a 20 wt. % aqueous solution.[1][2] Due to its high toxicity

and the potential for forming explosive compounds, strict adherence to safety protocols is

mandatory when handling this substance. This document provides a detailed protocol for the

safe handling, storage, spill management, and disposal of aqueous lithium azide solutions in a

laboratory setting.

Hazard Identification and Properties
Lithium azide solution is classified as acutely toxic and presents a significant health risk upon

exposure. It is fatal if swallowed or inhaled and toxic in contact with skin.[3][4] A critical hazard

is its reactivity with acids, which liberates highly toxic and explosive hydrazoic acid gas.[3][5]

Furthermore, contact with metals such as lead or copper, commonly found in plumbing, can

form highly unstable and shock-sensitive metal azides.[5][6]

Table 1: Physical and Chemical Properties of 20 wt. % Lithium Azide Solution
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Property Value Reference

Appearance Colorless Liquid [1][3]

Molecular Formula LiN₃ [1]

Molecular Weight 48.96 g/mol [1][7]

Boiling Point 103°C [1]

Purity Typically 99% (titration) [1]

CAS Number 19597-69-4 [1]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed.[4]

Acute Toxicity, Inhalation Category 1 / 2 H330: Fatal if inhaled.[3][4]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[3][4]

EUH Statement
EUH032: Contact with acids

liberates very toxic gas.[8]

Safety and Handling Protocols
Adherence to proper engineering controls and personal protective equipment is the primary

defense against exposure.

2.1 Engineering Controls

All work with lithium azide solutions must be conducted in a properly functioning and

certified chemical fume hood.[9][10]

Ensure a safety shower and eyewash station are readily accessible and located close to the

workstation.[11]
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Table 3: Required Personal Protective Equipment (PPE)

PPE Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Double-gloving is

recommended.[10]

Prevents dermal absorption,

which is toxic.[1][3] Gloves

must be inspected before use

and disposed of properly after

handling.[12]

Eye Protection

ANSI-approved safety goggles

or safety glasses with side

shields. A face shield is also

recommended.[10][12]

Protects against splashes and

aerosols.

Skin/Body Protection

Flame-resistant laboratory

coat, fully buttoned. Full-length

pants and closed-toe shoes

are mandatory.[10]

Prevents accidental skin

contact.[10]

Respiratory Protection

Use a full-face respirator with

appropriate cartridges if there

is a risk of inhalation or if PELs

may be exceeded.[9]

Lithium azide solution is fatal if

inhaled.[3] Work should be

planned to avoid the need for

respiratory protection.

2.2 Storage and Incompatible Materials

Store containers in a cool, dry, and well-ventilated area.[9]

Containers should be tightly sealed.[1]

Store locked up and segregated from incompatible materials.[3][9]

Table 4: Incompatible Materials
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Material Class Examples Hazard

Acids & Acid Chlorides Hydrochloric acid, Sulfuric acid

Liberates highly toxic and

explosive hydrazoic acid gas.

[3][5][12]

Metals
Copper, Lead, Brass, Silver,

Mercury

Forms highly unstable and

shock-sensitive metal azides.

[5]

Halogenated Solvents Dichloromethane, Chloroform
Creates potentially explosive

mixtures.[5][12]

Other Dimethyl sulfoxide (DMSO) Incompatible.[12]

Experimental Protocols
Protocol 1: General Handling and Use

Preparation: Before starting work, review the Safety Data Sheet (SDS).[7] Perform a "dry-

run" of the experiment with a less hazardous material to familiarize yourself with the

procedure.[10] Never work alone.[10]

Area Designation: Clearly designate the area where lithium azide is being handled.

Equipment: Use only glass or plastic labware. Avoid using metal utensils, such as spatulas,

to prevent the formation of explosive metal azides.[5]

Dispensing: Conduct all dispensing and handling inside a certified chemical fume hood.[9]

Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with

soap and water.[3] Decontaminate the work area.

Labeling: Ensure all containers of lithium azide solution are clearly labeled with the

chemical name and appropriate hazard warnings.

Protocol 2: Spill and Exposure Procedures
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Emergency Contacts: Post the phone numbers for emergency services and Environmental

Health & Safety (EH&S) in a visible location.

A. Spill Cleanup

Small Spill (<1 Liter):

Evacuate all non-essential personnel from the immediate area.[9]

Wearing the appropriate PPE (double gloves, goggles, face shield, lab coat), confine the

spill using an inert absorbent material like sand, vermiculite, or spill pillows.[3][13] Do not

use flammable absorbents.

Carefully collect the absorbent material using non-sparking, non-metal tools and place it

into a clearly labeled, sealable plastic container for hazardous waste disposal.[9]

Wipe the spill area with a wet paper towel, and place the towel in the waste container.[14]

Seal the container and label it as "Lithium Azide Spill Debris." Arrange for disposal

through your institution's hazardous waste program.[14]

Large Spill (>1 Liter):

Immediately evacuate the entire laboratory.[9]

Alert personnel in adjacent areas and activate the fire alarm if necessary.

Call emergency services and your institution's EH&S department for assistance.[9]

Do not attempt to clean up a large spill yourself.

B. Personnel Exposure

Inhalation: Immediately move the affected person to fresh air. Call for emergency medical

assistance. If breathing has stopped, provide artificial respiration using a pocket mask with a

one-way valve.[3][9]
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Skin Contact: Remove all contaminated clothing immediately while under a safety shower.[9]

Wash the affected skin with copious amounts of soap and water for at least 15 minutes.[3][4]

Seek immediate medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes in an

eyewash station, lifting the upper and lower eyelids.[9] Seek immediate medical attention.

Ingestion:Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[4][8]

Protocol 3: Waste Disposal

Collection: All waste containing lithium azide, including unused solutions, reaction mixtures,

and contaminated materials, must be collected as hazardous waste.[12]

Segregation: Keep azide-containing waste streams separate from acidic wastes to prevent

the formation of hydrazoic acid.[5]

Container: Use a designated, clearly labeled, and leak-proof hazardous waste container.

Disposal:NEVER pour lithium azide solutions down the drain.[6] The reaction with lead or

copper pipes can lead to the formation of explosive heavy metal azides.[6] Arrange for waste

pickup through your institution's licensed hazardous waste disposal program.[3][12]

Deactivation (Expert Use Only): Dilute aqueous solutions (<5%) can be deactivated by

trained personnel in a controlled setting. This involves a slow, careful reaction with an acidic

solution of sodium nitrite in a fume hood to produce nitrogen gas.[6] This procedure is

hazardous due to the evolution of toxic nitric oxide and should only be performed by

experienced chemists following a validated institutional protocol.[6]

Visual Workflow Diagrams
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Caption: Workflow for handling aqueous lithium azide solution.
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Caption: Emergency response workflow for a lithium azide solution spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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